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Compound of Interest

Compound Name: (x)-ADX 71743
Cat. No.: B1150280
Get Quote
\ J

Part 1: Executive Directive

The Core Directive: (£)-ADX 71743 is a potent, brain-penetrant negative allosteric modulator
(NAM) of the metabotropic glutamate receptor 7 (mGlu7).[1] While it is a research chemical
often classified under "Caution: Substance not fully tested," its biological activity dictates that it
must never be disposed of down the drain or in municipal trash.

Effective disposal requires a Thermal Destruction Strategy (Incineration).[1] As a Senior
Scientist, | emphasize that the environmental stability of benzoxazol-4-one derivatives (the core
scaffold of ADX 71743) poses a bioaccumulation risk if leached into water tables.[1]

Part 2: Chemical & Hazard Profile

Before initiating disposal, you must characterize the specific waste stream.[1] (¥)-ADX 71743 is
non-halogenated (contains no Fluorine, Chlorine, Bromine, or lodine), which dictates its
specific waste stream allocation.[1]
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Parameter

Technical Specification

Operational Implication

Compound Name

(£)-ADX 71743

Label identifier

CAS Number

1431641-29-0

Required for waste manifest

Molecular Formula

C17H19NO2

Non-Halogenated Organic

Molecular Weight

269.34 g/mol

N/A

Physical State

Solid (White to beige powder)

Dust inhalation hazard

Solubility

DMSO (100 mM), Ethanol (100
mM)

Compatible with organic

solvent waste

Bioactivity

mGIlu7 NAM (ICso = 300 nM)

High Potency - Incineration

Required

Hazard Class

Irritant (Skin/Eye), Acute Tox.
[1][2] (Oral)

PPE: Nitrile gloves, Safety
Goggles

Part 3: Disposal Logic & Workflow (Visualization)

The following decision tree illustrates the required workflow for segregating ()-ADX 71743

waste.
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Start: Waste Identification

Physical State?

Solid Waste Liquid Waste
(Powder, Contaminated PPE) (Stock Solutions)

Double Bag & Label

Bin: Hazardous Solid Waste

2
(Incineration Only) Solvent Type

If mixed with DCM/CHCI3 \ Standard DMSO/EtOH stocks

Non-Halogenated Solvent
(e.g., DMSO, Ethanol)

Halogenated Solvent
(e.g., DCM, Chloroform)

Bin: Non-Halogenated Organic Waste

Bin: Halogenated Organic Waste (Preferred Stream)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating (*)-ADX 71743 based on physical state and solvent
composition.[1] Note that the pure compound is non-halogenated.[1]

Part 4: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Powder & Contaminated Debris)

Applicability: Expired pure powder, weighing boats, contaminated gloves, and bench paper.

+ Containment: Place the solid waste into a clear polyethylene bag.
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e Secondary Containment: Place the first bag inside a second bag (double-bagging) or a rigid
wide-mouth plastic container.

» Labeling: Affix a hazardous waste tag.
o Constituents: "(£)-ADX 71743, Solid Debris"[1]
o Hazard Checkbox: Select "Toxic" and "lrritant".

o Disposal: Deposit into the Solid Hazardous Waste Drum destined for high-temperature
incineration.

o Critical: Do not place in "Biohazard/Red Bag" waste unless the compound was used on
biological tissues (cells/viral vectors).[1] If chemically pure, it belongs in Chemical Waste.

[1]

Protocol B: Liquid Waste (Stock Solutions)
Applicability: DMSO or Ethanol stock solutions.[1][3]

» Solvent Verification: Confirm the solvent base.[1]
o (*¥)-ADX 71743 is C17H1oNO2 (Non-Halogenated).[1]
o If dissolved in DMSO or Ethanol: Segregate into Non-Halogenated Organic Waste.[1]
o If dissolved in Chloroform or DCM: Segregate into Halogenated Organic Waste.[1]
o Transfer: Pour the solution into the appropriate carboy using a funnel to prevent splashing.

¢ Rinsing: Rinse the original vial with a small volume of the compatible solvent and add the
rinsate to the waste carboy.[1]

e Log Entry: Record the volume and concentration on the waste carboy log sheet.

o Why this matters: EHS requires accurate inventory to prevent incompatible chemical
reactions in the waste drum.[1]

Protocol C: Spill Management (The P.A.C.E. Method)
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For spills > 10 mg or > 5 mL of high-concentration stock.[1]

P (Protect): Alert nearby personnel. Don PPE (Nitrile gloves, lab coat, safety glasses).[1]

A (Assess): Is it powder or liquid?

o Powder: Do not create dust.[1] Cover with a damp paper towel (dampened with ethanol).

o Liquid: Cover with an absorbent pad.[1]

C (Contain/Clean):

o Wipe the area from the outside in.

o Clean the surface with 10% bleach or a detergent solution to degrade potential residues,
although incineration of the cleanup materials is the primary destruction method.

E (Eliminate): Dispose of all cleanup materials as Solid Hazardous Waste (Protocol A).

Part 5: Scientific Rationale & Grounding

Why Incineration? Research into mGlu7 modulators like ADX 71743 highlights their ability to
penetrate the Blood-Brain Barrier (BBB) and modulate synaptic transmission [1].[1]
Compounds with this level of biological stability and potency can disrupt aquatic ecosystems if
leached from landfills. High-temperature incineration (>800°C) ensures the complete oxidation
of the benzoxazol-4-one scaffold into harmless CO2, H20, and NO«x gases.

Solubility & Transport ADX 71743 is highly lipophilic but soluble in polar organic solvents like
DMSO (up to 100 mM) [2]. This physical property dictates that water-based decontamination is
ineffective; organic solvents must be used to clean spills, and the resulting waste must be
treated as organic solvent waste.[1]
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» Tocris Bioscience. (n.d.).[1] (¥)-ADX 71743 Technical Data Sheet. Bio-Techne.[1][6]

» US Environmental Protection Agency (EPA). (2023).[1] Resource Conservation and
Recovery Act (RCRA) Regulations: Hazardous Waste Management.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=6217
https://www.benchchem.com/product/b1150280/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-handling-of-adx-71743
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=6217
https://www.bio-techne.com/p/small-molecules-peptides/dl-adx-71743_5715
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=6217
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=6217
https://www.benchchem.com/product/b1150280?utm_src=pdf-custom-synthesis#bc-rfq
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=6217
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=6217
https://en.wikipedia.org/wiki/ADX71743
https://www.researchgate.net/post/Solubility_of_drugs_in_ethanol_and_dmso
https://www.researchgate.net/publication/233963569_ADX71743_a_Potent_and_Selective_Negative_Allosteric_Modulator_of_Metabotropic_Glutamate_Receptor_7_In_Vitro_and_In_Vivo_Characterization
https://www.researchgate.net/figure/The-chemical-structure-of-ADX71743-A-concentration-response-curves-of-ADX71743-and_fig1_284414512
https://www.bio-techne.com/p/small-molecules-peptides/dl-adx-71743_5715
https://www.benchchem.com/product/b1150280/docs#operational-guide-safe-disposal-and-handling-of-adx-71743
https://www.benchchem.com/product/b1150280/docs#operational-guide-safe-disposal-and-handling-of-adx-71743
https://www.benchchem.com/product/b1150280/docs#operational-guide-safe-disposal-and-handling-of-adx-71743
https://www.benchchem.com/product/b1150280/docs#operational-guide-safe-disposal-and-handling-of-adx-71743
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150280?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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